Benzyl chloroformate
Benzyl chloroformate
Benzyl chloroformate appears as a colorless liquid with an acrid odor. Vapors irritate eyes and mucous membranes. Corrosive to metals and tissue. Long-term inhalation of low concentrations or short-term inhalation of high concentrations can result in adverse health effects.
Brand Name:
Vulcanchem
CAS No.:
501-53-1
VCID:
VC21108357
InChI:
InChI=1S/C8H7ClO2/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2
SMILES:
C1=CC=C(C=C1)COC(=O)Cl
Molecular Formula:
C8H7ClO2
Molecular Weight:
170.59 g/mol
Benzyl chloroformate
CAS No.: 501-53-1
Cat. No.: VC21108357
Molecular Formula: C8H7ClO2
Molecular Weight: 170.59 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Benzyl chloroformate appears as a colorless liquid with an acrid odor. Vapors irritate eyes and mucous membranes. Corrosive to metals and tissue. Long-term inhalation of low concentrations or short-term inhalation of high concentrations can result in adverse health effects. |
|---|---|
| CAS No. | 501-53-1 |
| Molecular Formula | C8H7ClO2 |
| Molecular Weight | 170.59 g/mol |
| IUPAC Name | benzyl carbonochloridate |
| Standard InChI | InChI=1S/C8H7ClO2/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2 |
| Standard InChI Key | HSDAJNMJOMSNEV-UHFFFAOYSA-N |
| Impurities | May contain 3% or less benzyl chloride |
| SMILES | C1=CC=C(C=C1)COC(=O)Cl |
| Canonical SMILES | C1=CC=C(C=C1)COC(=O)Cl |
| Boiling Point | 306 °F at 760 mm Hg (decomposes) (USCG, 1999) 152.0 °C 152 °C AT 760 MM HG |
| Colorform | OILY LIQUID COLORLESS TO PALE YELLOW LIQUID |
| Flash Point | 227 °F Vigorous decomposition occurs at these temperatures; thus these values are anomalous due to the effect of the decomp. products (benzyl chloride and CO 2 ). (USCG, 1999) 176 °F OC; 227 °F CC 80.0 °C c.c. |
| Melting Point | 0 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator